Cas no 148904-97-6 (1,4-HEXANEDIOL, 2-ETHYL-)

• Product Name: 1,4-HEXANEDIOL, 2-ETHYL-
• CAS No: 148904-97-6
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 3194825
• PubChem ID: 223056
• Update Time: 2025-04-21

1,4-HEXANEDIOL, 2-ETHYL- Chemical and Physical Properties

Names and Identifiers

• 1,4-HEXANEDIOL, 2-ETHYL-
• NSC-10207
• 148904-97-6
• SCHEMBL424120
• 2-ethylhexane-1,4-diol
• NSC10207
• 2-ethyl-1,4-hexanediol

• Inchi： 1S/C8H18O2/c1-3-7(6-9)5-8(10)4-2/h7-10H,3-6H2,1-2H3
• InChI Key： NKUSBXAXENGEJW-UHFFFAOYSA-N
• SMILES： C(O)C(CC)CC(O)CC

Computed Properties

• Exact Mass: 146.130679813Da
• Monoisotopic Mass: 146.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų